Cas no 112-89-0 (1-Bromooctadecane)

1-Bromooctadecane (C₁₈H₃₇Br) is a long-chain alkyl bromide commonly used as an intermediate in organic synthesis. Its primary applications include the preparation of quaternary ammonium compounds, phase-transfer catalysts, and surfactants. The compound's high purity and stability make it suitable for precise alkylation reactions, particularly in the production of specialty chemicals and pharmaceuticals. Its long hydrocarbon chain (C18) contributes to hydrophobic properties, which are advantageous in modifying surface characteristics of materials. 1-Bromooctadecane is typically handled under inert conditions due to its sensitivity to light and moisture, ensuring consistent reactivity in synthetic processes. It is widely utilized in research and industrial settings for its reliable performance in nucleophilic substitution reactions.
1-Bromooctadecane structure
1-Bromooctadecane structure
Product Name:1-Bromooctadecane
CAS No:112-89-0
MF:C18H37Br
MW:333.390385389328
MDL:MFCD00000231
CID:35769
PubChem ID:8218
Update Time:2025-05-20

1-Bromooctadecane Chemical and Physical Properties

Names and Identifiers

    • 1-Bromooctadecane
    • STEARYL BROMIDE
    • OCTADECYL BROMIDE
    • N-OCTADECYL BROMIDE
    • 1-bromo-octadecan
    • octadecane,1-bromo-
    • 1-Bromooctodecane
    • N-OCTADECYL BROMIDE (STEARYL)
    • 1-bromo-octadecane
    • 1-octadecyl bromide
    • bromooctadecane
    • Octadecane,1-bromo
    • octadecanyl bromide
    • OCLadecyl BroMide
    • BroMo octadecane
    • 1-Bromooctadecane,96%
    • Octadecane, 1-bromo-
    • WSULSMOGMLRGKU-UHFFFAOYSA-N
    • C18H37Br
    • octadecylbromide
    • 1-bromoctadecane
    • n-octadecylbromide
    • bromo-n-octadecane
    • 1-Bromo octadecane
    • KSC491M0F
    • 1-Bromooctadecane,
    • 1-Bromooctadecane, Vetec(TM) reagent grade, 97%
    • EN300-19411
    • 1-Bromooctadecane, >=97.0%
    • AMY25533
    • AI3-00994
    • n-C18H37Br
    • Q63395676
    • 1-Bromooctadecane, ~98% (capillary GC)
    • CS-W011938
    • 187826-28-4
    • EINECS 204-013-4
    • AT32482
    • Z7M35JLL5U
    • F0001-0263
    • MFCD00000231
    • UNII-Z7M35JLL5U
    • InChI=1/C18H37Br/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h2-18H2,1H
    • SCHEMBL129704
    • NSC5542
    • AKOS009031601
    • NSC 5542
    • B0625
    • 1-Bromooctadecane, purum, >=97.0% (GC)
    • DTXSID8059423
    • NSC-5542
    • FT-0607538
    • 112-89-0
    • NS00023664
    • J-504470
    • 1-Bromooctadecane,99%
    • 1-Bromo-octadecane; NSC 5542; Octadecyl Bromide; Stearyl Bromide; n-Octadecyl Bromide
    • DTXCID4033265
    • BBL037034
    • STL560144
    • Octadecane, 1bromo
    • DB-050399
    • nOctadecyl bromide
    • 204-013-4
    • MDL: MFCD00000231
    • Inchi: 1S/C18H37Br/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h2-18H2,1H3
    • InChI Key: WSULSMOGMLRGKU-UHFFFAOYSA-N
    • SMILES: BrCCCCCCCCCCCCCCCCCC
    • BRN: 774145

Computed Properties

  • Exact Mass: 332.20800
  • Monoisotopic Mass: 332.207864
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 16
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 10.3
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Colorless or light yellow liquid. Scenery decomposition.
  • Density: 0.976 g/mL at 25 °C(lit.)
  • Melting Point: 25-30 °C (lit.)
  • Boiling Point: 214-216 °C/12 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:230°F
    Degrees Celsius:110°C
  • Refractive Index: 1.462-1.464
  • Water Partition Coefficient: Insoluble
  • PSA: 0.00000
  • LogP: 7.64280
  • Sensitiveness: Sensitive to humidity
  • Solubility: It is miscible with ethanol and ether, but insoluble in water.
  • FEMA: 2815

1-Bromooctadecane Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S22-S24/25
  • Storage Condition:2-8°C
  • TSCA:Yes
  • Risk Phrases:R36/37/38
  • Safety Term:S24/25

1-Bromooctadecane Customs Data

  • HS CODE:29033036
  • Customs Data:

    China Customs Code:

    2903399090

    Overview:

    2903399090. Fluorination of other acyclic hydrocarbons\Brominated or iodinated derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903399090. brominated,fluorinated or iodinated derivatives of acyclic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

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1-Bromooctadecane Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:112-89-0)1-Bromooctadecane
Order Number:LE7046;LE2473837
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:50
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:112-89-0)1-Bromooctadecane
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Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
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Jiangsu Xinsu New Materials Co., Ltd
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(CAS:112-89-0)
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Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:03
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Additional information on 1-Bromooctadecane

Chemical Profile of 1-Bromooctadecane (CAS No. 112-89-0)

1-Bromooctadecane, with the chemical formula C₁₈H₃₇Br, is a long-chain brominated alkane widely utilized in the field of organic synthesis and material science. This compound, identified by its CAS number 112-89-0, has garnered significant attention due to its unique structural properties and versatile applications in modern chemical research. As a brominated derivative of octadecane, it serves as a crucial intermediate in the synthesis of various functional materials, including polymers, surfactants, and pharmaceutical intermediates.

The molecular structure of 1-Bromooctadecane features a linear aliphatic chain with a bromine atom attached to the terminal carbon. This configuration imparts distinct reactivity, making it an invaluable reagent in cross-coupling reactions such as Suzuki-Miyaura and Negishi couplings. These reactions are pivotal in constructing biaryl and heteroaryl compounds, which are prevalent in medicinal chemistry and agrochemical formulations. The long hydrocarbon tail enhances solubility in non-polar solvents, facilitating its use in organic transformations under mild conditions.

In recent years, 1-Bromooctadecane has found applications in the development of advanced materials, particularly in the realm of self-assembled structures and nano-scale devices. Researchers have leveraged its compatibility with lipid-based matrices to create stable micelles and nanocapsules for drug delivery systems. The bromine substituent allows for further functionalization via palladium-catalyzed reactions, enabling the introduction of diverse pharmacophores or targeting moieties. Such modifications have been explored in oncology research to enhance the bioavailability and tumor-specific accumulation of therapeutic agents.

Moreover, 1-Bromooctadecane plays a critical role in polymer chemistry, where it acts as a monomer or chain transfer agent in the synthesis of block copolymers. These polymers exhibit tunable thermal properties and mechanical strength, making them suitable for applications ranging from coatings to high-performance plastics. The incorporation of bromine into the polymer backbone also improves flame retardancy, addressing safety concerns in industrial materials. Recent studies highlight its use in creating stimuli-responsive polymers that undergo structural changes upon exposure to light or temperature gradients.

The pharmaceutical industry has also harnessed the potential of 1-Bromooctadecane as a precursor for bioactive molecules. Its extended hydrophobic tail mimics natural fatty acid chains, facilitating interactions with biological membranes. This characteristic has been exploited in designing novel antimicrobial agents that disrupt bacterial cell wall integrity. Additionally, derivatives of 1-Bromooctadecane have been investigated for their role in modulating protein-protein interactions, offering insights into potential therapeutic targets for neurodegenerative diseases.

From an environmental perspective, the synthesis and application of 1-Bromooctadecane must be conducted with consideration for sustainable practices. Advances in green chemistry have led to the development of catalytic systems that minimize waste and energy consumption during production. For instance, solvent-free reactions or the use of biodegradable catalysts have been explored to reduce the ecological footprint associated with brominated compounds. Such innovations align with global efforts to promote sustainable chemical manufacturing.

The future prospects of 1-Bromooctadecane are promising, with ongoing research focusing on expanding its utility in emerging fields such as nanotechnology and energy storage. Its ability to form stable supramolecular assemblies makes it a candidate for constructing molecular wires and electronic components at the nanoscale. Similarly, its role in developing high-capacity lithium-ion batteries has been explored due to its compatibility with lithium metal anodes and cathode materials.

In conclusion,1-Bromooctadecane (CAS No. 112-89-0) remains a cornerstone compound in synthetic chemistry, offering unparalleled flexibility for designing complex molecules across multiple disciplines. Its contributions to pharmaceuticals, materials science, and nanotechnology underscore its significance as a building block for innovation. As research continues to uncover new applications, this compound will undoubtedly remain at the forefront of scientific advancement.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:112-89-0)1-Bromooctadecane
LE7046;LE2473837
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:112-89-0)1-Bromooctadecane
sfd6633
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email